Cas no 50480-68-7 (2,4-Pentadienoic acid,2-hydroxy-)

• Product Name: 2,4-Pentadienoic acid,2-hydroxy-
• CAS No: 50480-68-7
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 369230
• PubChem ID: 5459917
• Update Time: 2025-04-19

2,4-Pentadienoic acid,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid,2-hydroxy-
• 2-hydroxy-2,4-pentadienoic acid
• cis-2-hydroxy-penta-2,4-dienoic acid
• HPD
• AKOS006374424
• CHEBI:48643
• (2Z)-2-hydroxypenta-2,4-dienoic acid
• SCHEMBL468369
• 50480-68-7
• CHEBI:18355
• 2,4-Pentadienoic acid, 2-hydroxy-
• SCHEMBL380795
• 2-Hydroxypent-2,4-dienoate
• Q27104619

• Inchi： 1S/C5H6O3/c1-2-3-4(6)5(7)8/h2-3,6H,1H2,(H,7,8)/b4-3-
• InChI Key： VHTQQDXPNUTMNB-ARJAWSKDSA-N
• SMILES： O/C(/C(=O)O)=C\C=C

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.031694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 0.9

Experimental Properties

• Density: 1.244
• Boiling Point: 312.8°C at 760 mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.521
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids